Cas no 1006468-71-8 (2-(4-chloro-1H-pyrazol-1-yl)methanesulfonylacetic acid)

• Product Name: 2-(4-chloro-1H-pyrazol-1-yl)methanesulfonylacetic acid
• CAS No: 1006468-71-8
• MF: C₆H₇ClN₂O₄S
• MW: 238.648779153824
• MDL: MFCD05862145
• CID: 3160080
• PubChem ID: 19621758
• Update Time: 2025-04-21

2-(4-chloro-1H-pyrazol-1-yl)methanesulfonylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-chloro-1H-pyrazol-1-yl)methane]sulfonyl}acetic acid
• 2-(4-chloro-1H-pyrazol-1-yl)methanesulfonylacetic acid
• 2-[(4-chloropyrazol-1-yl)methylsulfonyl]acetic acid
• AKOS000311804
• (4-CHLOROPYRAZOL-1-YL)METHANESULFONYLACETIC ACID
• BBL040970
• 1006468-71-8
• CS-0264247
• 2-{[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
• STL414478
• EN300-92449
• {[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
• 2-(((4-Chloro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid
• 2-(((4-Chloro-1H-pyrazol-1-yl)methyl)sulfonyl)aceticacid
• 2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid

• MDL： MFCD05862145
• Inchi： 1S/C6H7ClN2O4S/c7-5-1-8-9(2-5)4-14(12,13)3-6(10)11/h1-2H,3-4H2,(H,10,11)
• InChI Key： DTPFLEUTCKQDIW-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CS(CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 237.9815056Da
• Monoisotopic Mass: 237.9815056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides